Cas no 57004-63-4 (N-(3,4,5-trimethoxyphenyl)guanidine)

• Product Name: N-(3,4,5-trimethoxyphenyl)guanidine
• CAS No: 57004-63-4
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD16653192
• CID: 4460376
• PubChem ID: 10198427
• Update Time: 2025-05-20

N-(3,4,5-trimethoxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine, (3,4,5-trimethoxyphenyl)-
• N-(3,4,5-Trimethoxyphenyl)guanidine
• DTXCID70387496
• DXUWATABALHSNY-UHFFFAOYSA-N
• AKOS011665346
• 57004-63-4
• SCHEMBL4164719
• 2-(3,4,5-trimethoxyphenyl)guanidine
• EN300-236765
• DTXSID90436672
• F2158-0701
• 1-(3,4,5-trimethoxyphenyl)guanidine
• N-(3,4,5-trimethoxy-phenyl)-guanidine
• N-(3,4,5-trimethoxyphenyl)guanidine

• MDL： MFCD16653192
• Inchi： 1S/C10H15N3O3/c1-14-7-4-6(13-10(11)12)5-8(15-2)9(7)16-3/h4-5H,1-3H3,(H4,11,12,13)
• InChI Key： DXUWATABALHSNY-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=C(OC)C(OC)=C1)C(=N)N

Computed Properties

• Exact Mass: 225.11134135Da
• Monoisotopic Mass: 225.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 417.9±55.0 °C at 760 mmHg
• Flash Point: 206.5±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3,4,5-trimethoxyphenyl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3,4,5-trimethoxyphenyl)guanidine

N-(3,4,5-trimethoxyphenyl)guanidine: A Comprehensive Overview

The compound with CAS No. 57004-63-4, commonly referred to as N-(3,4,5-trimethoxyphenyl)guanidine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a guanidine group with a trimethoxyphenyl moiety. The trimethoxyphenyl group adds complexity to the molecule's properties, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of N-(3,4,5-trimethoxyphenyl)guanidine in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the treatment of neurodegenerative diseases and cancer. The molecule's ability to interact with specific biological targets has been extensively studied using advanced computational methods and in vitro assays.

One of the key findings from recent research is the compound's bioavailability and metabolism profiles. Scientists have found that N-(3,4,5-trimethoxyphenyl)guanidine exhibits favorable pharmacokinetic properties, which are essential for its potential use as an oral medication. Additionally, its ability to cross the blood-brain barrier has been demonstrated in preclinical models, suggesting its utility in treating central nervous system disorders.

The synthesis of N-(3,4,5-trimethoxyphenyl)guanidine involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of environmentally friendly reagents and energy-efficient reaction conditions has also been emphasized in recent studies.

In terms of applications beyond medicine, N-(3,4,5-trimethoxyphenyl)guanidine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor technology. Recent advancements in green chemistry have further enhanced its appeal as a sustainable alternative to traditional ligands.

Another area of active research is the study of N-(3,4,5-trimethoxyphenyl)guanidine's interaction with biological macromolecules such as proteins and nucleic acids. Using techniques like X-ray crystallography and nuclear magnetic resonance (NMR), scientists have gained insights into the molecular recognition mechanisms that underpin its biological activity. These findings are crucial for designing more effective drugs with fewer side effects.

Furthermore, the compound's role in enzyme inhibition has been explored in detail. Studies have shown that N-(3,4,5-trimethoxyphenyl)guanidine can inhibit key enzymes involved in cellular signaling pathways associated with inflammation and cancer progression. This makes it a valuable tool for developing targeted therapies that address these conditions at their molecular roots.

The environmental impact of N-(3,4,5-trimethoxyphenyl)guanidine has also been assessed in recent studies. Researchers have evaluated its biodegradability and toxicity profiles under various conditions to ensure its safe use and disposal. These studies are critical for aligning the compound's applications with global sustainability goals.

In conclusion, N-(3,4,5-trimethoxyphenyl)guanidine (CAS No. 57004-63-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.